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Compound of Interest

Compound Name: Sodium oleate

Cat. No.: B097249

Introduction: Sodium oleate, the sodium salt of the monounsaturated omega-9 fatty acid oleic
acid, is a compound of significant interest in various scientific and industrial fields.[1] Its
amphiphilic nature, possessing both a long lipophilic hydrocarbon tail and a hydrophilic
carboxylate headgroup, makes it an effective anionic surfactant, emulsifier, and dispersing
agent.[2][3][4] For researchers, scientists, and drug development professionals, a thorough
understanding of its physicochemical properties is crucial for its application in formulations,
drug delivery systems, and biological studies.[3][5] This guide provides an in-depth overview of
the core physicochemical characteristics of sodium oleate, supported by experimental
methodologies and graphical representations of its behavior.

Core Chemical and Physical Properties

Sodium oleate is typically produced through the neutralization of oleic acid with sodium
hydroxide, a process known as saponification.[2][6][7][8] It presents as a white to yellowish
powder or a light tan solid with a slight tallow-like odor.[9][10][11][12]

Table 1: General and Chemical Properties of Sodium Oleate
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Property Value Reference(s)
sodium (9Z)-octadec-9-
IUPAC Name [10][13]
enoate
Oleic acid sodium salt,
Synonyms [1][10]
Eunatrol, Osteum
CAS Number 143-19-1 [2][6][10][14]
Chemical Formula CisH33NaO:2 [6][10][13]
) CH3(CHz2)7CH=CH(CH2)7COO
Linear Formula
Na
Molecular Weight 304.44 g/mol [6][15]
White to yellowish powder;
Appearance _ , [6][°][10]
light tan solid
| Odor | Slight tallow-like odor [[6][10][16] |
Table 2: Quantitative Physicochemical Data
Property Value Conditions Reference(s)
Melting Point 232 -235°C - [4]1[6][9][16]
Density >1.1 g/cm?3 20 °C [10][16]
pH >7.0 Aqueous Solution [11[6119]

| Flash Point | 270.1 °C | - [[4][17] |

Solubility Profile

The solubility of sodium oleate is dictated by its amphiphilic structure. The ionic carboxylate

group imparts solubility in polar solvents like water and alcohols, while the long hydrocarbon

tail limits its solubility in nonpolar organic solvents.[6][9] In aqueous solutions, it is known to
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undergo partial hydrolysis, yielding oleic acid and sodium hydroxide, which makes the solution
alkaline and can give it a cloudy or milky appearance.[4][17][18][19]

Table 3: Solubility of Sodium Oleate

Solvent Solubility Notes Reference(s)

Soluble; forms a
viscous, foaming
liquid. Partial
Water ~10 g/100 mL . [4][10][18][20]
hydrolysis occurs,
resulting in an

alkaline solution.

Soluble; solution is
~5 g/100 mL (Soluble

Ethanol ) neutral as hydrolysis [4][91[17][18]

in ~20 parts)
does not occur.

Methanol 50 mg/mL Soluble with heat. [20]
Insoluble / Slightly

Ether - [4][9][10]
Soluble

Benzene Insoluble - [9]

| Petroleum Ether | Almost Insoluble | - |[4][17] |

Surfactant Properties

As a surfactant, sodium oleate's primary functions are to reduce surface and interfacial
tension and to form micelles above a certain concentration.

Critical Micelle Concentration (CMC)

The CMC is the concentration at which surfactant monomers in a solution begin to aggregate
and form micelles. This parameter is fundamental as many properties of the surfactant solution
change abruptly at the CMC. It is highly sensitive to environmental conditions such as pH,
temperature, and the presence of electrolytes.[21]
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Table 4: Reported Critical Micelle Concentration (CMC) Values for Sodium Oleate

CMC Value Conditions Method Reference(s)

Surface Tension &
912 + 2 mg/L (~3.0

25°C UV-Vis [22][23]
mM)
Spectrophotometry
0.33 g/L (~1.1 mM) pH 10.0 Surface Tension [24]
0.0004 mol/dm: (0.4
25°C - [25]

mM)

| Increases with pH | pH 7 to 12 | - |[21] |

Surface Tension

Sodium oleate significantly reduces the surface tension of water. The extent of this reduction
is dependent on both its concentration and the pH of the solution.[21][26] Studies have shown
that the minimum surface tension is typically achieved at a pH between 8 and 9.[27]

Chemical Reactivity and Stability
o Hydrolysis: In aqueous solutions, sodium oleate hydrolyzes to form an equilibrium with its

parent oleic acid and sodium hydroxide, contributing to the alkalinity of the solution.[7][9][19]

» Oxidation: The double bond in the oleic acid chain is susceptible to oxidation, especially
when exposed to air, light, or oxidizing agents like potassium permanganate.[9][17] This can
lead to discoloration and the development of rancidity over time.[17][28]

» Stability: Sodium oleate is generally stable under normal conditions but is incompatible with
strong oxidizing agents.[4][6] For long-term storage, it should be protected from air and light
to prevent degradation.[28]

Experimental Protocols
Protocol 1: Determination of Critical Micelle
Concentration (CMC) by Surface Tensiometry
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Principle: The surface tension of a surfactant solution decreases as the concentration of the
surfactant increases. Once the CMC is reached, the surface becomes saturated with
monomers, and any additional surfactant molecules form micelles in the bulk solution. This
results in the surface tension value reaching a plateau. The CMC is identified as the
concentration at the inflection point of the surface tension versus log-concentration curve.

Apparatus and Reagents:

 Digital Tensiometer (using Wilhelmy plate or du Nouy ring method)[21][26]
e High-purity sodium oleate

» Deionized or distilled water

» Precision balance

e Volumetric flasks and pipettes

e Magnetic stirrer and stir bars

Methodology:

o Stock Solution Preparation: Prepare a stock solution of sodium oleate at a concentration
significantly above the expected CMC (e.g., 20 mM).

o Serial Dilutions: Prepare a series of dilutions from the stock solution, covering a wide
concentration range both below and above the expected CMC.

o Temperature Control: Ensure all solutions and the tensiometer are equilibrated at a constant
temperature (e.g., 25 °C), as surface tension is temperature-dependent.

e Measurement:
o Calibrate the tensiometer according to the manufacturer's instructions.

o Measure the surface tension of the pure solvent (water) first.
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o Starting with the most dilute solution, measure the surface tension of each prepared
concentration. Clean the plate or ring thoroughly between measurements.

o Data Analysis:

o Plot the measured surface tension (y, in mN/m) as a function of the logarithm of the
sodium oleate concentration (log C).

o The resulting plot will show two distinct linear regions. The intersection of the regression
lines drawn through these two regions corresponds to the CMC.

4 Preparation N( Measurement A
Measure surface tension (y)
for each concentration
Analysis
Prepare concentrated .
(sodium oleate stock squtiorD Glot yvs. Iog(ConcentraﬂonD
Create a series of Identify inflection point
-log dilutions as the CMC

& J i
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to constant temperature

- J

Click to download full resolution via product page

Caption: Workflow for CMC determination via surface tensiometry.

Relevance in Drug Development and Research

Sodium oleate is not merely a simple soap; it plays multifaceted roles in advanced scientific
applications.
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e Drug Delivery: It is used as an excipient and emulsifier in the preparation of lipid-based drug
delivery systems like nanoemulsions and solid lipid nanopatrticles.[3][5][20] These systems
can enhance the solubility and bioavailability of poorly water-soluble drugs.[3]

» Bioavailability Enhancement: Sodium oleate has been shown to inhibit UGT (UDP-
glucuronosyltransferase) enzymes, which are responsible for the first-pass metabolism of
many drugs.[29] By inhibiting this metabolic pathway in the intestine, a sodium oleate-
based nanoemulsion can significantly increase the systemic exposure and oral absorption of

co-administered drugs.[29]

 Biological Activity: It acts as a Na+/K+ ATPase activator and is used in biological research to
study fatty acid transport and metabolism.[9][15]
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Caption: Sodium oleate inhibits UGT enzymes to enhance drug bioavailability.

pH-Dependent Self-Assembly

The morphology of sodium oleate aggregates in water is critically dependent on pH. This is
because pH governs the equilibrium between the protonated oleic acid (RCOOH) and the
deprotonated oleate anion (RCOO™). At high pH, the fully deprotonated oleate forms spherical
micelles. As the pH is lowered towards the apparent pKa (~8-9), the presence of both
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protonated and deprotonated forms leads to a change in molecular packing, favoring the
formation of planar bilayers that self-close into vesicles.[30]

Neutral/Slightly Alkaline pH mem_ant Species: Predominant Structure:
(~8-9.5) Oleic Acid (RCOOH) + Bilayer Vesicles
: Oleate Anion (RCOO")
Dominant Species: Predominant Structure:
Oleate Anion (RCOO") Spherical Micelles

Click to download full resolution via product page

Caption: Logical relationship of sodium oleate aggregation states by pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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